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Domoic acid (DA) is a potent neurotoxin produced by marine diatoms of the genus Pseudo-
nitzschia.[1][2][3] Through the marine food web, this toxin bioaccumulates in filter-feeding
shellfish, crustaceans, and certain fish.[1] Human consumption of contaminated seafood can
lead to a neurotoxic illness known as Amnesic Shellfish Poisoning (ASP), characterized by
gastrointestinal distress and severe neurological symptoms, including permanent short-term
memory loss, seizures, and in extreme cases, death.[1][3][4]

To protect public health, regulatory agencies worldwide have established action levels for
domoic acid in seafood. In the United States and Canada, the action level is typically 20 parts
per million (ppm or ug/g) in shellfish meat.[5][6][7] For certain products like Dungeness crab, a
level of 30 ppm is established for the viscera, where the toxin tends to concentrate.[1][6] The
enforcement of these limits is paramount for consumer safety and the economic stability of the
shellfish industry.

This reliance on regulatory action levels necessitates the use of precise, accurate, and reliable
analytical methods. However, the performance of an analytical method is not solely dependent
on the technology itself but also on the proficiency of the laboratory executing it. This guide
provides a comparative overview of the principal analytical methods for domoic acid
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determination and underscores the critical role of inter-laboratory comparison studies in
ensuring data uniformity and trustworthiness across the global food safety landscape.

Core Analytical Methodologies for Domoic Acid
Detection

The choice of an analytical method for domoic acid is driven by a balance of sensitivity,
selectivity, sample throughput, and the intended application (e.g., regulatory monitoring,
research, or rapid screening). Three methods form the cornerstone of domoic acid analysis:
High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), Liquid
Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and the Enzyme-Linked
Immunosorbent Assay (ELISA).

High-Performance Liquid Chromatography with
Ultraviolet Detection (HPLC-UV)

HPLC-UV is a foundational and robust technique for the quantitation of domoic acid. It is
recognized as a reference method by many regulatory bodies, including the AOAC
International Official Method 991.26.[2][8]

e Principle of Operation: The method involves extracting domoic acid from the sample matrix
(typically with an acidic aqueous solution), followed by a "clean-up” step to remove
interfering compounds. A common clean-up technique is Solid Phase Extraction (SPE) using
a strong anion exchange (SAX) cartridge. The purified extract is then injected into an HPLC
system. The components of the extract are separated on a reversed-phase column, and as
domoic acid elutes, its presence is detected by a UV detector set to the wavelength of its
maximum absorbance (approximately 242 nm). Quantification is achieved by comparing the
peak area of the sample to that of a certified reference standard.

o Expertise & Causality: The acidic extraction is crucial as it ensures the protonation of
domoic acid's carboxylic acid groups, enhancing its solubility in the aqueous extraction
solvent. The SAX clean-up step is vital for removing co-extracted matrix components that
could interfere with the UV detection, leading to falsely elevated results. The choice of a
reversed-phase column is based on the polar nature of the domoic acid molecule.

o Advantages:
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o Well-established and validated reference method.
o Relatively low-cost instrumentation compared to mass spectrometry.

o High reliability and reproducibility when performed correctly.

e Disadvantages:
o Can be labor-intensive due to the multi-step sample clean-up.[9]
o Susceptible to matrix interferences that may co-elute and absorb at 242 nm.

o Lower sensitivity compared to LC-MS/MS, with detection limits typically in the range of 0.1
to 1.0 pg/g.[9][10]

Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for confirmatory analysis and for applications
requiring higher sensitivity and selectivity.

¢ Principle of Operation: Similar to HPLC-UV, the process begins with sample extraction and
chromatographic separation. However, instead of a UV detector, the eluent from the LC
column is directed into a mass spectrometer. The mass spectrometer ionizes the domoic
acid molecules, selects the specific parent ion based on its mass-to-charge ratio (m/z),
fragments it, and then detects specific fragment ions. This process, known as Multiple
Reaction Monitoring (MRM), provides two layers of specificity (parent ion and fragment ions),
making the method highly selective and sensitive.[11]

o Expertise & Causality: The high selectivity of MRM significantly reduces the impact of matrix
effects, often simplifying or eliminating the need for extensive sample clean-up required for
HPLC-UV.[9] This allows for faster sample preparation and higher throughput. The sensitivity
of modern LC-MS/MS systems can reach sub-nanogram-per-gram levels, making it ideal for
detecting trace amounts of the toxin in various matrices, including plasma and urine for
toxicokinetic studies.[4][12]

e Advantages:
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[e]

Exceptional sensitivity and selectivity.[9][10]

o

Reduced sample preparation time.

[¢]

Ability to confirm the identity of the analyte with high confidence.

[¢]

Capability for multi-toxin analysis in a single run.[11]

o Disadvantages:
o Higher initial instrument cost and maintenance expenses.[10]
o Requires more specialized operator expertise.

o Can still be subject to matrix effects (ion suppression or enhancement), which must be
controlled for, often through the use of isotopically labeled internal standards.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is an immunoassay-based technique primarily used for rapid screening of a large
number of samples. An AOAC-validated ELISA method (2006.02) is available for screening
purposes.[8]

e Principle of Operation: This method utilizes antibodies specific to domoic acid. In a
competitive ELISA format, microtiter plates are coated with DA-protein conjugates. Samples,
standards, and a DA-specific antibody are added to the wells. Free DA in the sample
competes with the coated DA for binding to the antibody. After an incubation and wash step,
a secondary antibody linked to an enzyme is added, which binds to the primary antibody.
Finally, a substrate is added that produces a color signal in the presence of the enzyme. The
signal intensity is inversely proportional to the concentration of domoic acid in the sample.

o Expertise & Causality: ELISA kits are designed for ease of use and high throughput. The
specificity is determined by the antibody's ability to bind to domoic acid. While highly
effective for screening, it's crucial to understand that antibodies may sometimes cross-react
with structurally similar but non-toxic compounds, potentially leading to false positives.
Therefore, any positive result from an ELISA screen must be confirmed by a reference
method like HPLC-UV or, preferably, LC-MS/MS.
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e Advantages:

o

Rapid, with results obtainable in a few hours.

[¢]

High-throughput capability, suitable for analyzing many samples simultaneously.

[¢]

Cost-effective for screening purposes.

[e]

Available in user-friendly kit formats, including field-portable tests.[13]
e Disadvantages:

o Primarily a screening tool; positive results require confirmation.

o Potential for antibody cross-reactivity with other molecules.

o Results are semi-quantitative and may have higher variability than chromatographic
methods.

Comparative Summary of Analytical Methods
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Feature HPLC-UV LC-MS/MS ELISA
Routine Confirmation, High-
Primary Use Quantification, Sensitivity Rapid Screening
Reference Method Quantification
Selectivity Moderate Very High Moderate to High
Low ng/g to pg/g[4 ~0.01 pg/g (in
Sensitivity (LOD) ~0.1 - 1.0 pg/g[9][10] 9/g to polgl] ] Ha g (
[12] shellfish tissue)[14]
Sample Throughput Low to Moderate Moderate High
Instrument Cost Moderate High Low (for reader)
Cost per Sample Moderate High Low
Operator Expertise Intermediate High Low

Regulatory Status

AOAC Official Method
991.26[8]

Confirmatory Method

AOAC Official Method
2006.02 (Screening)

[8]

The Central Pillar of Trust: Inter-laboratory
Comparison Studies

While having validated methods is essential, it does not guarantee that every laboratory will

produce comparable results. Method execution, instrument calibration, staff training, and

quality control practices can all introduce variability. This is where inter-laboratory comparisons,

also known as Proficiency Testing (PT), become indispensable.

An inter-laboratory comparison is a formal study in which a coordinating body distributes

identical, homogeneous test materials to a group of participating laboratories for analysis.[15]

[16] The laboratories analyze the samples using their routine methods and report their results

back to the organizer. The organizer then performs a statistical evaluation of the data, providing

each laboratory with a confidential assessment of its performance relative to its peers.[16]

Workflow of an Inter-laboratory Comparison

© 2026 BenchChem. All rights reserved.

6/14

Tech Support


https://www.scientific-publications.net/en/article/1001664/
https://www.scientific-publications.net/ro/article/1001664/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4745631/
https://pubs.acs.org/doi/10.1021/acsomega.8b02115
https://www.goldstandarddiagnostics.us/media/16257/domoic-acid-flyer_new_lores.pdf
https://thefishsite.com/articles/marine-biotoxins-in-shellfish-domoic-acid
https://thefishsite.com/articles/marine-biotoxins-in-shellfish-domoic-acid
https://oar.marine.ie/handle/10793/1280
https://www.goldstandarddiagnostics.us/home/services/proficiency-testing/
https://www.goldstandarddiagnostics.us/home/services/proficiency-testing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670877?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Phase 1: Preparation & Distribution
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T
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Analyze Samples Using
Routine In-House Methods
(HPLC-UV, LC-MS/MS, etc.)

:

Report Results to
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T

Phase 3: Evaluation & Reporting
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(e.g., z-scores) for Each Lab
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Participants and Summary Report

Click to download full resolution via product page

Caption: General workflow of an inter-laboratory comparison study.
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The Role of Certified Reference Materials (CRMs)

Trustworthy analytical measurements begin with proper calibration. Certified Reference
Materials are highly characterized materials with a certified value for the analyte of interest
(e.g., domoic acid concentration).[17] They are produced by national metrology institutes like
the National Research Council of Canada (NRC).[18][19] Using CRMs for instrument
calibration and for preparing quality control samples ensures that a laboratory's results are
traceable to a recognized standard, which is a cornerstone of a self-validating system.[17]

Experimental Protocol: AOAC Official Method 991.26
(HPLC-UV)

This protocol is a summary of the key steps for the determination of domoic acid in mussel
tissue, a widely adopted reference method.

1. Extraction

e Weigh 50 g of homogenized mussel tissue into a blender.
e Add 100 mL of 0.1 N Hydrochloric Acid (HCI).

e Blend for 5 minutes at high speed.

o Transfer the mixture to a 250 mL beaker and place it in a boiling water bath for 5 minutes.
[20]

¢ Cool the mixture to room temperature.

o Transfer to a 200 mL volumetric flask and dilute to volume with 0.1 N HCI. Mix thoroughly.
o Centrifuge a portion of the extract at high speed for 10 minutes.

2. Sample Clean-up (Solid-Phase Extraction)

o Condition a Strong Anion Exchange (SAX) SPE cartridge by washing with 10% acetonitrile in
water, followed by water.

o Load a filtered aliquot of the supernatant from the extraction step onto the cartridge.
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Wash the cartridge with water to remove interferences.

Elute the domoic acid from the cartridge with an acidic mobile phase (e.g., 10% acetonitrile
in water, adjusted to pH ~2.5).

Collect the eluate for HPLC analysis.
. HPLC-UV Analysis

HPLC System: A standard liquid chromatograph equipped with a C18 reversed-phase
column and a UV detector.

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 10:90 v/v)
containing a buffer or acid (e.qg., formic acid or trifluoroacetic acid) to maintain a pH of
approximately 2.5.[20]

Flow Rate: Typically 1.0 - 1.5 mL/min.
Detection: UV absorbance at 242 nm.

Calibration: Prepare a calibration curve using a certified domoic acid standard solution
(CRM).[17][18]

Quantification: Inject the cleaned-up sample extract. Identify the domoic acid peak by its
retention time and quantify by comparing its peak area to the calibration curve.

Workflow for AOAC Method 991.26
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Caption: Key steps in the AOAC 991.26 method for domoic acid analysis.
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Conclusion: A Unified Approach to Seafood Safety

The accurate determination of domoic acid is a non-negotiable aspect of modern food safety.
While powerful analytical tools like HPLC-UV, LC-MS/MS, and ELISA provide the technical
means for this task, technology alone is insufficient. The true measure of reliability in the
analytical community comes from demonstrable and consistent performance.

Inter-laboratory comparison studies serve as the ultimate validation system, challenging
laboratories to prove their proficiency and helping to identify systemic errors or methodological
drift. For researchers, regulators, and industry professionals, data from a laboratory that
actively participates in proficiency testing and uses Certified Reference Materials provides the
highest level of confidence. This commitment to quality assurance ensures that data is not just
a number, but a trustworthy metric that protects public health and supports a safe global
seafood supply.

References

Life Course Considerations in Environmental Health: Developmental Neurotoxicity of
Domoic Acid at Doses Below Acute Effect Levels in Adult Humans. PubMed Central.

o Certified Calibration Solution for Domoic Acid. LGC Standards.

o Domoic Acid Calibration Solution CRM certified reference material. Sigma-Aldrich.

o CRM-DA-h. National Research Council Canada.

o Fish and Fishery Products Hazards and Controls Guidance Fourth Edition — June 2021.
Appendix 5: FDA and EPA Safety levels in Regulations and Guidance. FDA.

» List of Domoic Acid Reference Materials Commercially Available. Aesan.

e Marine Biotoxins in Shellfish Domoic Acid. The Fish Site.

« Domoic acid: Toxicity, Analytical Methods, and Safety Management. KoreaScience.

e Progresses of the Influencing Factors and Detection Methods of Domoic Acid. MDPI.

¢ Recent Updates of HPLC-UV and LC-MS Methods for Domoic Acid Detection: a
Comparison Review. INIS-IAEA.

e Domoic Acid. CDPH - CA.gov.

e The origin of the regulatory limits for PSP and ASP toxins in shellfish. ResearchGate.

 Domoic Acid. Cifga.

e RECENT UPDATES OF HPLC-UV AND LC-MS METHODS FOR DOMOIC ACID
DETECTION: A COMPARISON REVIEW. International Scientific Publications.

» Recent domoic acid closures of shellfish harvest areas in Washington State inland
waterways. SoundToxins.

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.benchchem.com/product/b1670877/docs?utm_src=pdf-body#introduction-the-imperative-for-accurate-domoic-acid-quantification
https://www.benchchem.com/product/b1670877/docs?utm_src=pdf-body#introduction-the-imperative-for-accurate-domoic-acid-quantification
https://www.benchchem.com/product/b1670877/docs?utm_src=pdf-body#introduction-the-imperative-for-accurate-domoic-acid-quantification
https://www.benchchem.com/product/b1670877/docs?utm_src=pdf-body#introduction-the-imperative-for-accurate-domoic-acid-quantification
https://www.benchchem.com/product/b1670877/docs?utm_src=pdf-body#introduction-the-imperative-for-accurate-domoic-acid-quantification
https://www.benchchem.com/product/b1670877/docs?utm_src=pdf-body#introduction-the-imperative-for-accurate-domoic-acid-quantification
https://www.benchchem.com/product/b1670877/docs?utm_src=pdf-body#introduction-the-imperative-for-accurate-domoic-acid-quantification
https://www.benchchem.com/product/b1670877/docs?utm_src=pdf-body#introduction-the-imperative-for-accurate-domoic-acid-quantification
https://www.benchchem.com/product/b1670877/docs?utm_src=pdf-body#introduction-the-imperative-for-accurate-domoic-acid-quantification
https://www.benchchem.com/product/b1670877/docs?utm_src=pdf-body#introduction-the-imperative-for-accurate-domoic-acid-quantification
https://www.benchchem.com/product/b1670877/docs?utm_src=pdf-body#introduction-the-imperative-for-accurate-domoic-acid-quantification
https://www.benchchem.com/product/b1670877/docs?utm_src=pdf-body#introduction-the-imperative-for-accurate-domoic-acid-quantification
https://www.benchchem.com/product/b1670877/docs?utm_src=pdf-body#introduction-the-imperative-for-accurate-domoic-acid-quantification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670877?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Liquid chromatographic determination of domoic acid in mussels, using AOAC paralytic
shellfish poison extraction procedure: collaborative study. PubMed.

AOAC International (2000) AOAC Official Method 991.26 (2000). In Horwitz, W., Official
Methods of Analysis of AOAC International, AOAC International, Gaithersburg, Maryland.
Scientific Research Publishing.

LC-UV and LC-MS methods for the determination of domoic acid. Marine OAR.
Overview of Recent Liquid Chromatography Mass Spectrometry-Based Methods for Natural
Toxins Detection in Food Products. PubMed Central.

LC-MS/MS method for the detection of multiple classes of shellfish toxins. CABI Digital
Library.

Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue. PMC.
VALIDATION OF AN ANALYTICAL METHOD FOR THE DETERMINATION OF DOMOIC
ACID IN SHELLFISH AND FINFISH BY RP-HPLC USING UV DETECTION. Aesan.
RECENT UPDATES OF HPLC-UV AND LC-MS METHODS FOR DOMOIC ACID
DETECTION: A COMPARISON REVIEW. International Scientific Publications.

Validated HPLC-MS/MS Method To Quantify Low Levels of Domoic Acid in Plasma and
Urine after Subacute Exposure. ACS Publications.

Environmental domoic acid test. Innovation, Science and Economic Development Canada.
Domoic Acid ELISA Test Kit (520505) Validation. goldstandarddiagnostics.us.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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